Cas no 1224729-86-5 (4-({(benzyloxy)carbonylamino}methyl)thiophene-2-carboxylic acid)

• Product Name: 4-({(benzyloxy)carbonylamino}methyl)thiophene-2-carboxylic acid
• CAS No: 1224729-86-5
• MF: C₁₄H₁₃NO₄S
• MW: 291.32232260704
• CID: 5655386
• PubChem ID: 165887649
• Update Time: 2025-05-26

4-({(benzyloxy)carbonylamino}methyl)thiophene-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-27730019
• 1224729-86-5
• 4-({[(benzyloxy)carbonyl]amino}methyl)thiophene-2-carboxylic acid
• 4-({(benzyloxy)carbonylamino}methyl)thiophene-2-carboxylic acid

• Inchi： 1S/C14H13NO4S/c16-13(17)12-6-11(9-20-12)7-15-14(18)19-8-10-4-2-1-3-5-10/h1-6,9H,7-8H2,(H,15,18)(H,16,17)
• InChI Key： DOGWGXBAILDNHQ-UHFFFAOYSA-N
• SMILES： S1C(C(=O)O)=CC(=C1)CNC(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 291.05652907g/mol
• Monoisotopic Mass: 291.05652907g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 344
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 104Ų

Additional information on 4-({(benzyloxy)carbonylamino}methyl)thiophene-2-carboxylic acid

Introduction to 4-({(benzyloxy)carbonylamino}methyl)thiophene-2-carboxylic Acid (CAS No: 1224729-86-5)

4-({(benzyloxy)carbonylamino}methyl)thiophene-2-carboxylic acid, identified by its CAS number 1224729-86-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of thiophene derivatives, which are widely recognized for their diverse biological activities and potential applications in drug development. The unique structural features of this molecule, particularly the presence of a (benzyloxy)carbonylamino substituent and a thiophene ring, make it a promising candidate for further investigation in various therapeutic contexts.

The< strong> benzyloxy)carbonylamino moiety is a well-known protective group in peptide synthesis, but its incorporation into a thiophene-based framework introduces novel chemical and biological properties. Thiophene derivatives have been extensively studied due to their role as bioactive molecules, including antimicrobial, anti-inflammatory, and anticancer agents. The combination of these structural elements in 4-({(benzyloxy)carbonylamino}methyl)thiophene-2-carboxylic acid suggests potential applications in the design of new drugs targeting specific diseases.

In recent years, there has been a growing interest in developing small-molecule inhibitors for various enzymes and receptors involved in disease pathways. The thiophene core of this compound provides a scaffold that can be modified to interact with biological targets. For instance, studies have shown that thiophene derivatives can modulate the activity of enzymes such as kinases and phosphodiesterases, which are implicated in cancer and inflammatory diseases. The< strong>methyl group attached to the thiophene ring further enhances the compound's ability to interact with biological systems, potentially increasing its efficacy as a therapeutic agent.

The< strong>(benzyloxy)carbonylamino group not only serves as a protective group but also contributes to the overall solubility and stability of the molecule. This is particularly important in pharmaceutical applications where drug-like properties such as bioavailability and metabolic stability are critical. The presence of this group also allows for further functionalization, enabling researchers to tailor the compound's properties for specific therapeutic needs.

Recent advancements in computational chemistry and molecular modeling have facilitated the design and optimization of thiophene-based compounds like 4-({(benzyloxy)carbonylamino}methyl)thiophene-2-carboxylic acid. These techniques allow researchers to predict the biological activity of molecules before they are synthesized, significantly reducing the time and cost associated with drug development. By leveraging these computational tools, scientists can identify potential lead compounds that exhibit high affinity for target proteins, thereby accelerating the discovery of new therapeutic agents.

The synthesis of 4-({(benzyloxy)carbonylamino}methyl)thiophene-2-carboxylic acid involves multiple steps, each requiring careful optimization to ensure high yield and purity. The use of advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions, has enabled the efficient construction of complex molecular frameworks. These techniques are essential for producing compounds with precise structural features that are critical for their biological activity.

In addition to its potential as a drug candidate, 4-({(benzyloxy)carbonylamino}methyl)thiophene-2-carboxylic acid may also find applications in materials science. Thiophene derivatives are known for their electronic properties, making them suitable for use in organic semiconductors and conductive polymers. The unique combination of functional groups in this compound could lead to novel materials with enhanced performance characteristics.

The growing body of research on thiophene-based compounds underscores their importance in medicinal chemistry and materials science. As our understanding of these molecules continues to expand, new applications and innovations are likely to emerge. The development of 4-({(benzyloxy)carbonylamino}methyl)thiophene-2-carboxylic acid represents another step forward in harnessing the potential of these versatile compounds.

In conclusion, 4-({(benzyloxy)carbonylamino}methyl)thiophene-2-carboxylic acid (CAS No: 1224729-86-5) is a multifaceted compound with significant potential in pharmaceuticals and materials science. Its unique structure, combining a thiophene core with a< strong>(benzyloxy)carbonylamino substituent, makes it an attractive candidate for further research. As advancements in synthetic chemistry and computational modeling continue to evolve, compounds like this one will play an increasingly important role in addressing complex challenges in medicine and technology.